Arachidonic Acid-biotin
Arachidonic Acid-biotin
Virtually all cellular arachidonic acid is esterified in membrane phospholipids where its presence is tightly regulated through multiple interconnected pathways. Free arachidonic acid is a transient, critical substrate for the biosynthesis of eicosanoid second messengers. Receptor-stimulated release, metabolism, and re-uptake of free arachidonate are all important aspects of cell signalling and inflammation. Arachidonic acid-biotin was designed to allow arachidonic acid to be detected in complexes with protein binding partners such as fatty acid binding proteins (FABPs). It is thus a tool to be used in the general elucidation of the signaling and transport of free arachidonic acid.
Brand Name:
Vulcanchem
CAS No.:
1217901-28-4
VCID:
VC0033442
InChI:
InChI=1S/C35H58N4O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-25-32(40)36-27-22-18-23-28-37-33(41)26-21-20-24-31-34-30(29-43-31)38-35(42)39-34/h6-7,9-10,12-13,15-16,30-31,34H,2-5,8,11,14,17-29H2,1H3,(H,36,40)(H,37,41)(H2,38,39,42)/b7-6-,10-9-,13
SMILES:
CCCCC/C=CC/C=CC/C=CC/C=CCCCC(N(CCCCCNC(CCCC[C@@H]1SC[C@@](N2[H])([H])[C@]1([H])N([H])C2=O)=O)[H])=O
Molecular Formula:
C35H58N4O3S
Molecular Weight:
614.9
Arachidonic Acid-biotin
CAS No.: 1217901-28-4
Reference Standards
VCID: VC0033442
Molecular Formula: C35H58N4O3S
Molecular Weight: 614.9
| CAS No. | 1217901-28-4 |
|---|---|
| Product Name | Arachidonic Acid-biotin |
| Molecular Formula | C35H58N4O3S |
| Molecular Weight | 614.9 |
| Standard InChI | InChI=1S/C35H58N4O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-25-32(40)36-27-22-18-23-28-37-33(41)26-21-20-24-31-34-30(29-43-31)38-35(42)39-34/h6-7,9-10,12-13,15-16,30-31,34H,2-5,8,11,14,17-29H2,1H3,(H,36,40)(H,37,41)(H2,38,39,42)/b7-6-,10-9-,13 |
| Standard InChIKey | RPYSWRMECJXHSJ-QYXQEGSISA-N |
| SMILES | CCCCC/C=CC/C=CC/C=CC/C=CCCCC(N(CCCCCNC(CCCC[C@@H]1SC[C@@](N2[H])([H])[C@]1([H])N([H])C2=O)=O)[H])=O |
| Description | Virtually all cellular arachidonic acid is esterified in membrane phospholipids where its presence is tightly regulated through multiple interconnected pathways. Free arachidonic acid is a transient, critical substrate for the biosynthesis of eicosanoid second messengers. Receptor-stimulated release, metabolism, and re-uptake of free arachidonate are all important aspects of cell signalling and inflammation. Arachidonic acid-biotin was designed to allow arachidonic acid to be detected in complexes with protein binding partners such as fatty acid binding proteins (FABPs). It is thus a tool to be used in the general elucidation of the signaling and transport of free arachidonic acid. |
| Synonyms | 5Z,8Z,11Z,14Z-eicosatetraenoyl-N/'-biotinoyl-1,5-diaminopentane |
| Reference | 1.Nixon, A.B.,Greene, D.G., and Wykle, R.L. Comparison of acceptor and donor substrates in the CoA-independent transacylase reaction in human neutrophils. Biochimica et Biophysica Acta 1300, 187-196 (1996). |
| Last Modified | Aug 20 2021 |
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